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Compound of Interest

Compound Name: 1-lodo-1-octyne
CAS No.: 81438-46-2
Cat. No.: B8640996

Get Quote

. J

Compound: 1-lodo-1-octyne CAS: 81438-46-2 Formula:

Molecular Weight: 236.10 g/mol Physical State: Pale yellow to light brown oily liquid

Part 1: Solubility Profile

1-lodo-1-octyne exhibits a solubility profile governed by its lipophilic octyl chain and the
polarizable, yet non-H-bonding, iodoalkyne headgroup. It is highly soluble in non-polar and
polar aprotic organic solvents but effectively insoluble in aqueous media.

Solvent Compatibility Table
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Solvent Class

Representative
Solvents

Solubility Rating

Technical Notes

Non-Polar

Hexanes, Pentane,

Heptane

Excellent

Preferred for
purification. Used as
the mobile phase in
silica gel

chromatography (

in 100% Hexanes).

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent

Preferred for
extraction and
transfer. High density
aids in phase
separation from
agueous reaction

mixtures.

Polar Aprotic

THF, Acetonitrile
(MeCN), DMF, DMSO

High

Preferred for
reactions. MeCN is
the standard solvent
for its synthesis;
THF/DMF are
standard for cross-

coupling applications.

Polar Protic

Methanol, Ethanol

Moderate

Soluble, but
nucleophilic solvents
may cause solvolysis
or side reactions (e.g.,
hydro-deiodination)
under basic

conditions.

Agqueous

Water, Brine

Insoluble

Immiscible. Water is
used strictly for
washing (removal of

inorganic salts like
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Cul, Kl, or

succinimide).

Dissolution Protocol for Stock Solutions

For biological assays or kinetic studies requiring stock solutions:

e Primary Solvent: Dissolve neat 1-iodo-1-octyne in DMSO or DMF to achieve concentrations
up to 100 mM.

e Secondary Dilution: Dilute into aqueous buffer only immediately prior to use. Ensure final
organic co-solvent concentration is <1% to prevent precipitation, though the lipophilic tail
makes this compound prone to aggregation in water.

Part 2: Stability & Critical Handling (E-E-A-T)

Warning: Alkynyl iodides are high-energy compounds. While 1-iodo-1-octyne is more stable
than lower homologues (e.g., diiodoacetylene), it possesses specific sensitivities that can lead
to decomposition or violent degradation.

Thermal & Photochemical Instability

e Light Sensitivity: The C(sp)—-I bond is weak (

50-60 kcal/mol) and susceptible to homolytic cleavage by UV/visible light.

o Observation: Clear/pale yellow liquid turns dark brown/purple upon exposure to light
(release of elemental iodine,

).
o Protocol: Always wrap flasks in aluminum foil during synthesis and storage.

o Thermal Hazard: Avoid heating neat material above 80°C. Distillation is not recommended
due to explosion risk. Purification should be done via chromatography or low-temperature

vacuum evaporation.

Storage Directives
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o Temperature: Store at -20°C (Freezer).

o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidative
degradation.

» Stabilization: For long-term storage, a copper chip is not typically required for the alkyne
(unlike alkyl iodides), but keeping it over activated molecular sieves in a dark vial is best
practice.

Part 3: Synthesis & Purification Workflow

The most robust synthesis avoids the use of elemental iodine (

) and strong bases, utilizing a hypervalent iodine cycle or N-iodosuccinimide (NIS) catalyzed by
silver or copper.

Protocol: Catalytic lodination of 1-Octyne

Reaction:

Setup: Flame-dry a round-bottom flask and cool under Argon.

e Reagents: Add 1-octyne (1.0 equiv) and Acetonitrile (MeCN) (0.5 M concentration).

o Catalyst: Add

(0.05 equiv). Note: Silver catalyzes the activation of the terminal alkyne proton.

 lodination: Add N-lodosuccinimide (NIS) (1.1 equiv) in one portion. Wrap flask in foil
immediately.

e Stirring: Stir at Room Temperature (25°C) for 2—4 hours. Monitor by TLC (Hexanes). Product
is less polar than starting material.

e Workup (Solubility-Driven):

o Dilute with Et20 or DCM (High solubility organic phase).

o Wash with Water (removes succinimide/Ag salts).
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o Wash with Sat.

(Sodium Thiosulfate) to quench any trace
(removes purple color).

o Dry over
, filter, and concentrate in vacuo (bath < 30°C).
 Purification: Flash Column Chromatography on Silica Gel.
o Eluent: 100% Hexanes.[1][2]
o Retention: 1-iodo-1-octyne elutes near the solvent front (

)

Part 4: Mechanistic Insights & Visualization
Mechanistic Role in Cross-Coupling

1-lodo-1-octyne acts as an electrophilic coupling partner. In Palladium-catalyzed reactions
(e.g., Sonogashira), the C—I bond undergoes Oxidative Addition to the Pd(0) center. The choice
of solvent (DMF/THF) is critical here to stabilize the polar Pd(ll) intermediate.

Workflow Diagram: Synthesis & Isolation Logic
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Caption: Logical workflow for the synthesis and solubility-based isolation of 1-iodo-1-octyne.
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Mechanistic Pathway: Oxidative lodination

The reaction proceeds via the activation of the terminal alkyne by the metal (Ag or Cu),
increasing the acidity of the acetylenic proton, followed by electrophilic attack by the iodonium
source (NIS).

1-Octyne
(Nucleophile)

AgNO3/Base -Ag(Succinimide

1-lodo-1-octyne

Metal-Acetylide lodination
Intermediate (Electrophilic Attack)

Click to download full resolution via product page

Caption: Simplified mechanistic pathway for the metal-catalyzed iodination of terminal alkynes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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